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Compound of Interest

tert-Butyl Methyl
Compound Name: o
Iminodicarboxylate

Cat. No.: B1281142

Disclaimer: This document provides a summary of available safety and handling information for
tert-Butyl Methyl Iminodicarboxylate (CAS: 66389-76-2). A comprehensive Safety Data
Sheet (SDS) with detailed GHS classifications for this specific compound was not readily
available in public domains at the time of this writing. The information presented herein is a
collation of data from supplier websites and safety information for structurally related
compounds. It is imperative that researchers, scientists, and drug development professionals
consult the official SDS provided by their chemical supplier before handling this substance. The
safety data for the closely related compound, Di-tert-butyl iminodicarboxylate (CAS: 51779-32-
9), is provided for informational purposes and as a reference for the type of detailed information
that should be available in a comprehensive SDS.

Introduction to tert-Butyl Methyl Iminodicarboxylate

Tert-Butyl Methyl Iminodicarboxylate is a chemical intermediate utilized in organic synthesis,
particularly in the development of pharmaceuticals and agrochemicals.[1] Its molecular
structure allows for its use as a building block in the creation of more complex molecules.[1]

Chemical and Physical Properties

A summary of the known quantitative data for tert-Butyl Methyl Iminodicarboxylate is
presented in the table below.
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Property Value Reference
CAS Number 66389-76-2 [1]
Molecular Formula C7H13NOa4 [1]
Molecular Weight 175.18 g/mol [1]
Appearance White to almost white powder (2]
or crystals
Melting Point 75-82°C [1]
Purity =>98% (GC) [1]

General Safety and Handling Recommendations

Due to the limited availability of specific hazard information, a conservative approach to
handling tert-Butyl Methyl Iminodicarboxylate is recommended. Standard laboratory
procedures for handling solid chemical compounds of unknown toxicity should be strictly

followed.

A general workflow for the safe handling of chemical solids is outlined below.

Cleanup & Disposal

Click to download full resolution via product page

General workflow for handling chemical solids.

Personal Protective Equipment (PPE)

Based on general laboratory safety principles for handling solid chemicals of unknown toxicity,

the following PPE should be worn:
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Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.

One supplier recommends wearing protective glasses, protective clothing, a mask, and gloves
to avoid skin contact.[3]

Safety Data for a Structurally Related Compound:
Di-tert-butyl iminodicarboxylate (CAS: 51779-32-9)

NOTE: The following information is for Di-tert-butyl iminodicarboxylate and is provided as a
reference only. It should not be directly applied to tert-Butyl Methyl Iminodicarboxylate
without consulting the specific SDS for the latter.

Di-tert-butyl iminodicarboxylate is a compound with a similar structural backbone to tert-Butyl
Methyl Iminodicarboxylate. It is classified as hazardous by OSHA.[4]

GHS Hazard ldentification

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2
Specific target organ toxicity (single exposure) 3

Target Organs: Respiratory system.[4]

Signal Word: Warning[4]

Hazard Statements:

e H315: Causes skin irritation.[4][5]
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e H319: Causes serious eye irritation.[4]

e H335: May cause respiratory irritation.[4][5]

Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[5]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[4]
Use only outdoors or in a well-
P271 _
ventilated area.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[4]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[5]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON CENTER or

pP312 doctor/physician if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362 + P364 )

and wash it before reuse.
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Store in a well-ventilated

Storage P403 + P233 place. Keep container tightly
closed.[5]
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[5]

First Aid Measures

The following first aid measures are recommended for exposure to Di-tert-butyl

iminodicarboxylate.

Exposure Route

First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[4]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothes

and shoes. Get medical attention.[4]

Remove to fresh air. If not breathing, give

Inhalation o o ] )
artificial respiration. Get medical attention.[4]
Clean mouth with water and drink plenty of

Ingestion water afterwards. Get medical attention if

symptoms occur.[4]

A logical workflow for responding to a chemical exposure incident is depicted below.
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First aid response workflow for chemical exposure.

Handling and Storage of Di-tert-butyl iminodicarboxylate

o Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Use only in a
well-ventilated area.[4]

o Storage: Keep container tightly closed in a dry and well-ventilated place. Keep refrigerated.

[4]

Experimental Protocols

Detailed experimental protocols for the use of tert-Butyl Methyl Iminodicarboxylate are not
provided in safety data sheets. Researchers should develop their own standard operating
procedures (SOPSs) that incorporate the specific safety and handling precautions outlined in the
supplier's SDS for this compound. These SOPs should be reviewed and approved by the
institution's environmental health and safety department.

Conclusion

While tert-Butyl Methyl Iminodicarboxylate is a valuable reagent in chemical synthesis, there
is a notable lack of publicly available, detailed safety information. The data for the related
compound, Di-tert-butyl iminodicarboxylate, suggests that compounds of this class may pose
hazards such as skin, eye, and respiratory irritation. Therefore, a cautious and informed
approach to the handling of tert-Butyl Methyl Iminodicarboxylate is essential. Always obtain
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and thoroughly review the specific Safety Data Sheet from your supplier before commencing
any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1281142?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/37122
https://cymitquimica.com/products/3B-I0510/66389-76-2/tert-butyl-methyl-iminodicarboxylate/
http://www.bio-fount.com/cn/goods2/205530_5.html
http://www.bio-fount.com/cn/goods2/205530_5.html
https://www.fishersci.com/store/msds?partNumber=AC369660050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL20325~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:44:19~~Di-tert-butyl%20iminodicarboxylate~~
https://www.benchchem.com/product/b1281142#tert-butyl-methyl-iminodicarboxylate-safety-and-handling
https://www.benchchem.com/product/b1281142#tert-butyl-methyl-iminodicarboxylate-safety-and-handling
https://www.benchchem.com/product/b1281142#tert-butyl-methyl-iminodicarboxylate-safety-and-handling
https://www.benchchem.com/product/b1281142#tert-butyl-methyl-iminodicarboxylate-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1281142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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